Cas no 122324-23-6 (Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-)

Benzenepropanenitrile, β-oxo-α-[(3,4,5-trimethoxyphenyl)methylene]-, is a nitrile-based organic compound featuring a conjugated system with a trimethoxyphenyl substituent. This structure imparts potential reactivity as an intermediate in synthetic organic chemistry, particularly in the formation of heterocycles or complex aromatic systems. The presence of the electron-rich trimethoxy group may enhance its utility in electrophilic substitution reactions or as a precursor for pharmaceuticals and agrochemicals. Its α,β-unsaturated carbonyl moiety suggests applicability in Michael additions or cyclization reactions. The compound’s well-defined functional groups make it a candidate for further derivatization in medicinal chemistry research, where precise molecular modifications are often required.

Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- structure

122324-23-6 structure

Product Name:Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-

CAS No:122324-23-6

MF:C₁₉H₁₇NO₄

MW:323.342585325241

MDL:MFCD01567345

CID:1213798

PubChem ID:25918855

Update Time:2025-05-19

Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-
- (2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
- 122324-23-6
- 2-(PHENYLCARBONYL)-3-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENENITRILE
- MS-7076
- MFCD01567345
- (Z)-2-benzoyl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
- AKOS005109200
- MDL： MFCD01567345
- Inchi： 1S/C19H17NO4/c1-22-16-10-13(11-17(23-2)19(16)24-3)9-15(12-20)18(21)14-7-5-4-6-8-14/h4-11H,1-3H3/b15-9-
- InChI Key： UOUFHXICGIKHAK-DHDCSXOGSA-N
- SMILES： O(C)C1C(=CC(/C=C(/C#N)\C(C2C=CC=CC=2)=O)=CC=1OC)OC

Computed Properties

Exact Mass: 323.11581
Monoisotopic Mass: 323.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 68.6Å²

Experimental Properties

PSA: 68.55

Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161733-1 g	2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6		1 g	€132.50	2023-07-20
abcr	AB161733-2 g	2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6		2 g	€167.50	2023-07-20
abcr	AB161733-5 g	2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6		5 g	€290.00	2023-07-20
abcr	AB161733-10 g	2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6		10 g	€325.00	2023-07-20
Key Organics Ltd	MS-7076-1MG	(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-7076-5MG	(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-7076-10MG	(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7076-20MG	(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-7076-0.5G	(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile	122324-23-6	>90%	0.5g	£385.00	2025-02-08
abcr	AB161733-1g	2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile; .	122324-23-6		1g	€132.50	2025-02-17